An In-depth Technical Guide on the Discovery and Synthesis of HSD17B13 Inhibitors
An In-depth Technical Guide on the Discovery and Synthesis of HSD17B13 Inhibitors
Disclaimer: Publicly available information on a specific compound designated "Hsd17B13-IN-98" is not available. This guide provides a comprehensive overview of the discovery and synthesis process for inhibitors of 17β-hydroxysteroid dehydrogenase 13 (HSD17B13), using the well-characterized and potent inhibitor BI-3231 as a primary example. The methodologies and data presented are based on publicly accessible scientific literature and are intended for researchers, scientists, and drug development professionals.
Introduction to HSD17B13 as a Therapeutic Target
Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is an enzyme predominantly expressed in the liver and is associated with lipid droplets.[1][2] Its role as a compelling therapeutic target for nonalcoholic fatty liver disease (NAFLD) and nonalcoholic steatohepatitis (NASH) is strongly supported by human genetic studies.[3] Genome-wide association studies (GWAS) have demonstrated that loss-of-function variants in the HSD17B13 gene are associated with a decreased risk of progression from simple steatosis to more severe liver pathologies, including NASH, fibrosis, and hepatocellular carcinoma.[3][4] This protective genetic evidence has spurred significant efforts in the pharmaceutical industry to develop small molecule inhibitors that mimic this phenotype.[3]
HSD17B13 is known to be involved in hepatic lipid metabolism.[2][5] The enzyme catalyzes the NAD+-dependent oxidation of various substrates, including steroids like estradiol, and retinoids.[4] Overexpression of HSD17B13 can lead to an increase in the size and number of lipid droplets in hepatocytes.[1] Inhibition of HSD17B13 is therefore hypothesized to reduce lipid accumulation and mitigate liver damage.[1]
Discovery of HSD17B13 Inhibitors: A Representative Workflow
The discovery of potent and selective HSD17B13 inhibitors, such as BI-3231, typically follows a structured drug discovery cascade, beginning with high-throughput screening (HTS) and progressing through lead optimization.[6]
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Target Validation: Genetic evidence from human studies provided the initial and most critical validation of HSD17B13 as a therapeutic target.[3]
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High-Throughput Screening (HTS): Large chemical libraries are screened to identify initial "hits." For the discovery of BI-3231, approximately 1.1 to 3.2 million compounds were screened.[6][7] These screens utilize purified recombinant human HSD17B13 enzyme with a known substrate, such as estradiol, and the cofactor NAD+.[6]
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Hit Confirmation and Characterization: Initial hits from the HTS are confirmed and their potency is determined through dose-response experiments.
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Lead Optimization: Medicinal chemistry efforts are employed to improve the potency, selectivity, and pharmacokinetic properties of the initial hits. This involves iterative cycles of chemical synthesis and biological testing. The optimization of an initial weakly active hit (IC50 of 1.4 μM) led to the discovery of BI-3231.[6][7]
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In Vitro and In Vivo Characterization: Promising lead compounds undergo extensive characterization, including assessment of their activity in cellular models and their pharmacokinetic and pharmacodynamic properties in animal models.[8]
Quantitative Data for a Representative HSD17B13 Inhibitor: BI-3231
The following tables summarize key quantitative data for BI-3231, providing a benchmark for the properties of a potent and selective HSD17B13 inhibitor.
Table 1: In Vitro Potency and Selectivity of BI-3231
| Parameter | Human HSD17B13 | Mouse HSD17B13 | Human HSD17B11 | Reference(s) |
|---|---|---|---|---|
| IC50 | 1 nM | 13 nM | >10 µM | [9] |
| Ki | 0.7 ± 0.2 nM | - | - |[9] |
Table 2: Cellular Activity of BI-3231
| Assay Type | Cell Line | IC50 | Reference(s) |
|---|
| Cellular hHSD17B13 Assay | HEK293 | 11 ± 5 nM |[9] |
Table 3: Pharmacokinetic Properties of BI-3231 in Mice
| Parameter | Intravenous (IV) | Oral (PO) | Reference(s) |
|---|---|---|---|
| Dose | 0.5 mg/kg | 5 mg/kg | [7] |
| Clearance (CL) | 133 mL/min/kg | - | [7] |
| Volume of Distribution (Vss) | 6.4 L/kg | - | [7] |
| Half-life (t1/2) | 0.8 h | 1.0 h | [7] |
| AUC | 130 nmol*h/L | 120 nmol*h/L | [7] |
| Oral Bioavailability | - | 10% |[7] |
Experimental Protocols
Detailed methodologies are essential for the discovery and characterization of HSD17B13 inhibitors.
This assay measures the direct inhibition of the HSD17B13 enzyme.
-
Materials:
-
Purified recombinant human HSD17B13 enzyme.
-
Substrate: Estradiol or leukotriene B4 (LTB4).[4]
-
Cofactor: NAD+.[4]
-
Assay buffer (e.g., 40 mM Tris pH 7.4, 0.01% BSA, 0.01% Tween 20).[10]
-
Test compounds dissolved in DMSO.
-
Detection method: MALDI-TOF mass spectrometry to measure product formation or a luminescence-based assay (e.g., NAD-Glo™) to measure NADH production.[7][10]
-
-
Procedure:
-
Dispense test compounds at various concentrations into a microtiter plate.
-
Add the HSD17B13 enzyme and pre-incubate with the compounds.
-
Initiate the reaction by adding a mixture of the substrate (e.g., estradiol) and NAD+.
-
Incubate the reaction at room temperature for a defined period (e.g., 60-120 minutes).[4]
-
Stop the reaction and quantify the product (estrone) or the amount of NADH produced.[7]
-
Calculate the percent inhibition relative to controls and determine the IC50 value.[7]
-
This assay assesses the ability of a compound to inhibit HSD17B13 in a cellular environment.
-
Materials:
-
Procedure:
-
Seed the HSD17B13-overexpressing cells in a multi-well plate.
-
Treat the cells with serial dilutions of the test compound and incubate.[11]
-
Add the substrate (estradiol) to the cells and incubate for a set time (e.g., 3 hours).[11]
-
Collect the cell supernatant, add an internal standard, and prepare for analysis.[11]
-
Quantify the amount of product (estrone) formed using LC-MS/MS.[11]
-
Determine the cellular IC50 value.
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This protocol outlines a general approach to evaluate the therapeutic effect of an HSD17B13 inhibitor in a diet-induced mouse model.[13]
-
Materials:
-
Procedure:
-
Induce NAFLD/NASH in mice by feeding them a specialized diet for an extended period (e.g., 12-24 weeks).[13]
-
Randomize mice into treatment groups (vehicle control and inhibitor-treated groups).[13]
-
Administer the inhibitor or vehicle daily for a specified duration.
-
At the end of the treatment period, collect blood and liver tissue.[13]
-
Analyze serum for markers of liver injury (e.g., ALT, AST).[13]
-
Perform histological analysis of liver tissue to assess steatosis, inflammation, and fibrosis.[13]
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Conduct gene expression analysis on liver tissue to examine markers of lipid metabolism and fibrosis.[13]
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HSD17B13 Signaling Pathway and Mechanism of Action of Inhibitors
HSD17B13 is involved in lipid metabolism within hepatocytes. Its expression can be influenced by factors that regulate lipogenesis. Inhibitors of HSD17B13 block its enzymatic activity, thereby modulating downstream pathways.
Synthesis of a Representative HSD17B13 Inhibitor: BI-3231
The synthesis of BI-3231 is a multi-step process that involves the construction of a substituted pyrazole (B372694) core followed by coupling with other fragments.[7] A detailed, step-by-step protocol is available in the supplementary information of the primary publication.[7] The key transformations are summarized below.
Conclusion
The discovery of potent and selective HSD17B13 inhibitors like BI-3231 represents a significant advancement in the pursuit of novel therapeutics for chronic liver diseases such as NASH. The robust genetic validation of HSD17B13 as a target has provided a strong foundation for these drug discovery efforts. The methodologies and data presented in this guide highlight the comprehensive and rigorous process of modern drug discovery, from large-scale screening to detailed preclinical characterization. As research continues, a deeper understanding of the physiological role of HSD17B13 will further facilitate the development of effective and safe therapies.
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
- 3. benchchem.com [benchchem.com]
- 4. benchchem.com [benchchem.com]
- 5. researchgate.net [researchgate.net]
- 6. benchchem.com [benchchem.com]
- 7. Discovery of a Novel Potent and Selective HSD17B13 Inhibitor, BI-3231, a Well-Characterized Chemical Probe Available for Open Science - PMC [pmc.ncbi.nlm.nih.gov]
- 8. benchchem.com [benchchem.com]
- 9. benchchem.com [benchchem.com]
- 10. enanta.com [enanta.com]
- 11. benchchem.com [benchchem.com]
- 12. benchchem.com [benchchem.com]
- 13. benchchem.com [benchchem.com]
